Cas no 4013-72-3 (pyridine-3-carbonyl azide)

Pyridine-3-carbonyl azide is a versatile organic compound primarily used as a reagent in synthetic chemistry, particularly in azide-based transformations such as the Curtius rearrangement or click chemistry applications. Its pyridine moiety enhances solubility in polar solvents, facilitating reactions in diverse media. The carbonyl azide group is highly reactive, enabling efficient conversion to isocyanates or amines, making it valuable for peptide coupling and heterocycle synthesis. This compound is favored for its stability under controlled conditions and precise reactivity, offering chemists a reliable intermediate for constructing complex molecular architectures. Proper handling is essential due to its potential thermal sensitivity.
pyridine-3-carbonyl azide structure
pyridine-3-carbonyl azide structure
Product Name:pyridine-3-carbonyl azide
CAS No:4013-72-3
MF:C6H4N4O
MW:148.122159957886
CID:44666
PubChem ID:19914
Update Time:2025-06-08

pyridine-3-carbonyl azide Chemical and Physical Properties

Names and Identifiers

    • Nicotinoyl azide
    • 3-Pyridinecarbonyl azide
    • pyridine-3-carbonyl azide
    • 3-Pyridinecarbonyl azide (9CI)
    • 3-pyridinecarboxylic acid azide
    • 3-pyridylcarbonyl azide
    • azido(pyridin-3-yl)methanone
    • Nicotinic acid azide
    • nicotynic acid azide
    • pyridine-3-carboxylic acid azide
    • HY-W192446
    • ZNSIOEUWGZNHAQ-UHFFFAOYSA-N
    • Nicotinoyl azide, AldrichCPR
    • DTXSID10193159
    • AKOS000278854
    • CS-0252452
    • EN300-60368
    • 4013-72-3
    • nicotinic azide
    • AKOS009454614
    • SCHEMBL13605887
    • TS-08385
    • DB-351032
    • MDL: MFCD01711691
    • Inchi: 1S/C6H4N4O/c7-10-9-6(11)5-2-1-3-8-4-5/h1-4H
    • InChI Key: ZNSIOEUWGZNHAQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 148.03900
  • Monoisotopic Mass: 148.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.3Ų

Experimental Properties

  • PSA: 79.71000
  • LogP: 0.98486

pyridine-3-carbonyl azide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyridine-3-carbonyl azide Pricemore >>

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